Cas no 1082248-98-3 (2-Cyano-3-(2-pyridyl)propanoicAcid)
2-Cyano-3-(2-pyridyl)propanoicAcid Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-3-(2-pyridyl)propanoic Acid
- 2-Cyano-3-(2-pyridyl)propanoicAcid
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- MDL: MFCD11593005
- Inchi: 1S/C9H8N2O2/c10-6-7(9(12)13)5-8-3-1-2-4-11-8/h1-4,7H,5H2,(H,12,13)
- InChI Key: FJFPIFLFGREQOL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C#N)CC1=NC=CC=C1
Experimental Properties
- Density: 1.3±0.0 g/cm3
- Melting Point: Not available
- Boiling Point: 374.5±0.0 °C at 760 mmHg
- Flash Point: 180.3±0.0 °C
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
2-Cyano-3-(2-pyridyl)propanoicAcid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Cyano-3-(2-pyridyl)propanoicAcid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D775944-5g |
2-Cyano-3-(2-pyridyl)propanoic Acid |
1082248-98-3 | 95% | 5g |
$1650 | 2024-07-20 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY023769-5g |
2-Cyano-3-(2-pyridyl)propanoic Acid |
1082248-98-3 | 95% | 5g |
¥6064.52 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | B043996-5g |
2-Cyano-3-(2-pyridyl)propanoic Acid |
1082248-98-3 | 97% | 5g |
¥6064.00 | 2023-09-15 | |
| eNovation Chemicals LLC | D775944-5g |
2-Cyano-3-(2-pyridyl)propanoic Acid |
1082248-98-3 | 95% | 5g |
$1650 | 2025-03-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580502-5g |
2-Cyano-3-(pyridin-2-yl)propanoic acid |
1082248-98-3 | 98% | 5g |
¥7883.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D775944-5g |
2-Cyano-3-(2-pyridyl)propanoic Acid |
1082248-98-3 | 95% | 5g |
$1650 | 2025-02-20 |
2-Cyano-3-(2-pyridyl)propanoicAcid Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 2-Cyano-3-(2-pyridyl)propanoicAcid
2-Cyano-3-(2-pyridyl)propanoic Acid: An Overview of a Versatile Compound (CAS No. 1082248-98-3)
2-Cyano-3-(2-pyridyl)propanoic Acid (CAS No. 1082248-98-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as CPPA, is characterized by its distinctive structural features, which include a cyano group, a pyridine ring, and a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.
The chemical structure of 2-Cyano-3-(2-pyridyl)propanoic Acid is defined by its molecular formula C10H9N2O2. The presence of the cyano group (-CN) imparts strong electron-withdrawing properties, while the pyridine ring provides aromatic stability and resonance effects. The carboxylic acid group (-COOH) adds polarity and reactivity, making the compound suitable for a wide range of chemical reactions and biological interactions.
In recent years, 2-Cyano-3-(2-pyridyl)propanoic Acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that CPPA can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This property makes it a promising candidate for the development of targeted therapies.
Beyond its enzymatic inhibition properties, 2-Cyano-3-(2-pyridyl)propanoic Acid has also been explored for its anti-inflammatory effects. Studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that CPPA could be a valuable tool in the treatment of chronic inflammatory conditions such as arthritis and asthma.
The synthetic accessibility of 2-Cyano-3-(2-pyridyl)propanoic Acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of 2-cyanopyridine with an appropriate α-halo acid derivative, followed by hydrolysis to yield the final product. These synthetic methods are well-documented in the literature and can be adapted to large-scale production processes.
In addition to its therapeutic potential, CPPA has found applications in analytical chemistry as a reagent for the derivatization of amino acids and peptides. Its ability to form stable complexes with these biomolecules makes it useful in chromatographic separations and mass spectrometry analyses. This versatility extends its utility beyond pharmaceutical research into areas such as proteomics and metabolomics.
The environmental impact of chemicals is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 2-Cyano-3-(2-pyridyl)propanoic Acid have shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under certain conditions. These findings support its safe use in various applications while minimizing environmental risks.
In conclusion, 2-Cyano-3-(2-pyridyl)propanoic Acid (CAS No. 1082248-98-3) is a multifaceted compound with significant potential in pharmaceutical research, analytical chemistry, and other scientific fields. Its unique chemical structure, synthetic accessibility, and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
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